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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640

Comparative Analysis of 2-Undecanone, 3,3-
dimethyl-: A Review of Available Data

A comprehensive search for comparative studies, statistical data, and detailed experimental
protocols for 2-Undecanone, 3,3-dimethyl- has yielded limited publicly available information.
This guide synthesizes the accessible data and outlines the current landscape of research
surrounding this compound.

Physicochemical Properties

2-Undecanone, 3,3-dimethyl- is a chemical compound with the molecular formula C13H260.
It is also known by other names such as 3,3-Dimethyl-2-undecanone. The following table
summarizes its basic physicochemical properties.

Property Value

Molecular Weight 198.35 g/mol
Molecular Formula C13H260

CAS Number 55955-54-9

Boiling Point 234.3 °C (predicted)
Density 0.8 g/cm3 (predicted)
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Biological Activity and Signaling Pathways

Currently, there is a notable absence of published research detailing the specific biological
activities or signaling pathway interactions of 2-Undecanone, 3,3-dimethyl-. The scientific
literature readily accessible through broad searches does not contain studies that would allow
for a comparative analysis of its efficacy or mechanism of action against other compounds.

Experimental Protocols

Detailed experimental protocols for key experiments involving 2-Undecanone, 3,3-dimethyl-
are not available in the public domain. To conduct future research, investigators would likely
need to adapt general protocols for similar ketones or long-chain aliphatic compounds. A
generalized workflow for investigating the potential biological effects of a novel compound like

2-Undecanone, 3,3-dimethyl- is proposed below.

Click to download full resolution via product page

Figure 1: A generalized experimental workflow for the characterization of a novel chemical
compound.

Logical Relationship for Future Comparative
Studies

Should data become available, a structured approach would be necessary to compare 2-
Undecanone, 3,3-dimethyl- to other relevant compounds. The following diagram illustrates a

logical framework for such a comparative analysis.
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Alternative Compounds

2-Undecanone, 3,3-dimethyl- Alternative A Alternative B Alternative C
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Figure 2: Logical framework for comparative analysis of 2-Undecanone, 3,3-dimethyl- against
alternative compounds.

Conclusion:

The current body of scientific literature lacks the necessary data to perform a robust statistical
and comparative analysis of 2-Undecanone, 3,3-dimethyl-. The information presented here is
based on predictive models and generalized scientific workflows. Further experimental
investigation is required to elucidate the biological and chemical properties of this compound,
which would then enable direct comparisons with other substances. Researchers interested in
this compound should consider the outlined experimental workflow as a starting point for their
investigations.

» To cite this document: BenchChem. [Statistical analysis of data from "2-Undecanone, 3,3-
dimethyl-" comparative studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15451640#statistical-analysis-of-data-from-2-
undecanone-3-3-dimethyl-comparative-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15451640?utm_src=pdf-body-img
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://www.benchchem.com/product/b15451640?utm_src=pdf-body
https://www.benchchem.com/product/b15451640#statistical-analysis-of-data-from-2-undecanone-3-3-dimethyl-comparative-studies
https://www.benchchem.com/product/b15451640#statistical-analysis-of-data-from-2-undecanone-3-3-dimethyl-comparative-studies
https://www.benchchem.com/product/b15451640#statistical-analysis-of-data-from-2-undecanone-3-3-dimethyl-comparative-studies
https://www.benchchem.com/product/b15451640#statistical-analysis-of-data-from-2-undecanone-3-3-dimethyl-comparative-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15451640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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